{4-[4-(3-Methylbutanoyl)piperazin-1-yl]phenyl}amine

• IUPAC Name: 1-[4-(4-aminophenyl)piperazin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C15H23N3O/c1-12(2)11-15(19)18-9-7-17(8-10-18)14-5-3-13(16)4-6-14/h3-6,12H,7-11,16H2,1-2H3
• InChI Key: FCKWWRKXPMOIMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)N
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “{4-[4-(3-Methylbutanoyl)piperazin-1-yl]phenyl}amine” were not found, similar compounds have been synthesized through various methods. For instance, a series of novel 4- (3- (4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized by the reductive amination of 7-methoxy-3-phenyl-4- (3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its empirical formula is C12H19N3, and its molecular weight is 205.30.

Scientific Research Applications

Anti-malarial Potential

One study reported the structures of three derivatives with potential anti-malarial activity. The importance of specific functional groups and molecular conformation for generating activity was highlighted. The study provides insights into the molecular basis of the anti-malarial properties of these compounds (Cunico et al., 2009).

Antimicrobial Activities

Research on new 1,2,4-Triazole derivatives revealed their synthesis and evaluation for antimicrobial activities. Some compounds showed good to moderate activities against test microorganisms, suggesting their potential as antimicrobial agents (Bektaş et al., 2007).

Anticancer Activities

Several studies have explored the anticancer potential of derivatives. One investigation on 1,2,4-triazine derivatives bearing a piperazine amide moiety against breast cancer cells found that certain compounds exhibited promising antiproliferative agents, comparing with cisplatin (Yurttaş et al., 2014). Another study synthesized Mannich bases with piperazines and evaluated their cytotoxic/anticancer and CA inhibitory effects, identifying compounds with significant bioactivities (Gul et al., 2019).

Synthesis and Structural Analysis

Further research focused on the synthesis and structural analysis of related compounds, aiming to develop novel therapeutic agents. This includes the synthesis of carbazole derivatives evaluated for antibacterial, antifungal, and anticancer activities (Sharma et al., 2014), and the convenient synthesis of piperazine substituted quinolones, designed for potential bioactive applications (Fathalla & Pazdera, 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with d2 and 5-ht2a receptors . These receptors play a crucial role in the central nervous system, influencing various neurological and psychological processes.

Mode of Action

Similar compounds have shown to exhibit antagonistic activity against d2 and 5-ht2a receptors . This means that they bind to these receptors and block their activity, which can lead to changes in neurotransmission and neuronal activity.

Biochemical Pathways

The antagonistic activity against d2 and 5-ht2a receptors suggests that it may influence dopaminergic and serotonergic pathways . These pathways are involved in a variety of physiological processes, including mood regulation, reward, and cognition.

Result of Action

The antagonistic activity against d2 and 5-ht2a receptors suggests that it may modulate neurotransmission and neuronal activity . This could potentially lead to changes in various physiological processes, including mood regulation, reward, and cognition.